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An In-Depth Technical Guide to 2-Chloro-1-(pyridin-3-yl)ethanone: Nomenclature, Properties,
and Synthetic Utility

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-1-(pyridin-3-
yl)ethanone, a pivotal heterocyclic building block in modern medicinal chemistry and
pharmaceutical development. The document elucidates the compound's nomenclature,
detailing its numerous synonyms, and presents its key physicochemical properties in a
structured format. A detailed, representative protocol for its synthesis via a-chlorination of 3-
acetylpyridine is provided, emphasizing the mechanistic rationale behind the procedural steps.
Furthermore, this guide explores the compound's versatile applications as a reactive
intermediate in the synthesis of complex pharmaceutical scaffolds, underscored by its dual-
functionality—a pharmacologically significant pyridine core and a highly reactive a-chloro
ketone handle. Safety, handling, and storage protocols are also outlined to ensure its proper
use in a research environment. This document is intended for researchers, chemists, and drug
development professionals seeking to leverage this valuable intermediate in their synthetic
programs.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1267870#bc-rfq
https://www.benchchem.com/product/b1267870/docs?utm_src=pdf-body#2-chloro-1-pyridin-3-yl-ethanone-synonyms
https://www.benchchem.com/product/b1267870/docs?utm_src=pdf-body#2-chloro-1-pyridin-3-yl-ethanone-synonyms
https://www.benchchem.com/product/b1267870/docs?utm_src=pdf-body#2-chloro-1-pyridin-3-yl-ethanone-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Introduction: A Versatile Heterocyclic Ketone

2-Chloro-1-(pyridin-3-yl)ethanone is a specialized organic compound that holds significant
value as a synthetic intermediate. Its molecular architecture is characterized by two key
features: a pyridine ring and an a-chloro ketone functional group. The pyridine moiety is a well-
established bioisostere of the benzene ring and is integral to numerous small-molecule drugs,
often enhancing pharmacokinetic properties and target binding through hydrogen bonding.[1]
Simultaneously, the a-chloro ketone group serves as a potent electrophilic site, enabling a wide
array of subsequent chemical transformations. This dual-functionality makes 2-Chloro-1-
(pyridin-3-yl)ethanone a highly sought-after precursor for constructing more complex,
biologically active molecules and libraries of compounds for drug discovery screening.[2]

Nomenclature and Synonyms

Precise communication in chemical synthesis and procurement is paramount. 2-Chloro-1-
(pyridin-3-yl)ethanone is frequently referenced by a variety of synonyms in literature and
commercial catalogs. The compound is most commonly available and handled as its
hydrochloride salt, which enhances stability.

Nomenclature Type Synonym Form

2-chloro-1-(pyridin-3-
IUPAC Name Free Base
yl)ethanone

2-chloro-1-(pyridin-3-yl)ethan-
IUPAC Name (Salt) ) HCI Salt[3]
1-one hydrochloride

Common Synonym 3-(2-Chloroacetyl)pyridine Free Base / HCI Salt[4][5]
Common Synonym 2-chloro-1-(3-pyridyl)ethanone Free Base / HCI Salt[4]
) ) Ethanone, 2-chloro-1-(3-
Systematic Variant o Free Base / HCI Salt[4]
pyridinyl)-
Abbreviated Form 3-(2-Chloroacetyl)pyridine HCI HCI Salt[4]

A comprehensive list of depositor-supplied synonyms, particularly for the hydrochloride salt,
includes identifiers such as chloroacetylpyridine, 2-CHLORO-1-(PYRIDIN-3-YL)ETHANONE
HCL, and various catalog numbers.[4]
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Physicochemical and Safety Properties

Understanding the physical properties and safety profile of a chemical intermediate is critical for
its effective and safe application in experimental work.

Physicochemical Data

The properties of 2-Chloro-1-(pyridin-3-yl)ethanone and its more common hydrochloride salt
are summarized below.

Value (Hydrochloride

Property Value (Free Base) Salt) Source(s)
CAS Number 55484-11-2 61889-48-3 [4][6]
Molecular Formula C7HsCINO C7H-CI2NO [6]
Molecular Weight 155.58 g/mol 192.04 g/mol [41[6]

White to off-white
Appearance - ) [5]
crystalline powder

. . n 173-176 °C; 245-250
Melting Point Not specified [51[7]
°C (decomp)

Soluble in organic Soluble in water and

Solubility ] [5]
solvents most organic solvents
N Inert atmosphere, 2- Inert atmosphere, 2-
Storage Conditions goC goC [8]

Safety and Handling

Based on aggregated GHS data, 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride is
classified as a hazardous substance.[4][8]

» Hazards: Harmful if swallowed, causes skin irritation, causes serious eye damage/irritation,
and may cause respiratory irritation.[4][9]
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e Precautions: All manipulations should be performed in a certified chemical fume hood.[10]
Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
and a lab coat, is mandatory.[10] Avoid inhalation of dust and contact with skin and eyes.

o Storage: The compound should be stored in a tightly sealed container under an inert
atmosphere (e.g., nitrogen or argon) in a refrigerated, dry environment (2-8°C) to prevent
degradation.[8]

Synthesis and Mechanistic Considerations

The synthesis of a-haloketones is a fundamental transformation in organic chemistry. 2-
Chloro-1-(pyridin-3-yl)ethanone is typically prepared by the direct a-chlorination of its parent
ketone, 3-acetylpyridine.

Reaction Principle and Experimental Causality

The hydrogen atoms on the carbon adjacent (in the a-position) to a carbonyl group are acidic
and can be removed to form an enol or enolate intermediate. This intermediate readily reacts
with electrophilic halogenating agents. Sulfuryl chloride (SO2Clz2) is often the reagent of choice
for this transformation as it provides a controlled source of chlorine, and the byproducts (SOz
and HCI) are gaseous, which simplifies workup. The reaction is performed in an inert solvent,
such as dichloromethane (DCM) or chloroform, to prevent unwanted side reactions.

Representative Synthetic Protocol

The following protocol is a self-validating, representative methodology for the laboratory-scale
synthesis of 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride.

Step 1: Reaction Setup

e Equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, a
reflux condenser, and a nitrogen inlet/outlet connected to a scrubber (to neutralize HCI and
SOz gas).

» Under a positive pressure of nitrogen, charge the flask with 3-acetylpyridine (1.0 eq).[11]

e Add anhydrous dichloromethane (DCM) to dissolve the starting material (approx. 5-10 mL
per gram of substrate).
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Step 2: Chlorination

Cool the stirred solution to 0°C using an ice-water bath. This is crucial to control the reaction
rate and minimize the formation of dichlorinated byproducts.

Charge the dropping funnel with sulfuryl chloride (SO2ClI2) (1.05 eq) dissolved in a small
amount of anhydrous DCM.

Add the SO2ClI: solution dropwise to the reaction mixture over 30-60 minutes, maintaining
the internal temperature below 5°C. Vigorous gas evolution will be observed.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the
starting material.

Step 3: Workup and Isolation

Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until
gas evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer twice with DCM.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude free base, 2-Chloro-1-(pyridin-3-
yl)ethanone.

Step 4: Salt Formation and Purification
Dissolve the crude product in anhydrous diethyl ether or ethyl acetate.

Cool the solution in an ice bath and slowly add a solution of HCI in diethyl ether (e.g., 2 M)
until precipitation is complete.

Collect the resulting solid by vacuum filtration, wash with cold diethyl ether, and dry under
vacuum to afford 2-Chloro-1-(pyridin-3-yl)ethanone hydrochloride as a crystalline solid.[5]
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Synthetic Workflow Diagram
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Fig. 1: Synthetic workflow for 2-Chloro-1-(pyridin-3-yl)ethanone HCI.

Applications in Drug Discovery and Development

The utility of 2-Chloro-1-(pyridin-3-yl)ethanone stems from its capacity to act as a linchpin in
multi-step synthetic sequences. The electrophilic a-carbon is susceptible to nucleophilic
substitution (Sn2) reactions with a wide range of nucleophiles.

o Scaffold Elaboration: It is commonly reacted with amines, thiols, and other nucleophiles to
introduce the 3-pyridylacetyl moiety onto a molecule. This is a key step in the synthesis of
various heterocyclic systems. For instance, it can be used as a precursor in the construction
of antibacterial agents like 3-(pyridine-3-yl)-2-oxazolidinone derivatives.[1]

» Building Block for Fused Systems: The ketone functionality can participate in condensation
reactions, while the chloro group provides a handle for cyclization, making it an ideal starting
material for building fused ring systems common in pharmaceutical agents.

» Importance of the Pyridine Ring: The pyridine nitrogen can act as a hydrogen bond acceptor,
improving solubility and binding affinity to biological targets. Its inclusion in drug candidates
is a common strategy to optimize ADME (absorption, distribution, metabolism, and excretion)
properties.[1]

Logical Role in Synthesis

Click to download full resolution via product page

Fig. 2: Role as an intermediate in pharmaceutical synthesis.

Conclusion
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2-Chloro-1-(pyridin-3-yl)ethanone is more than a simple chemical; it is an enabling tool for
innovation in drug discovery. Its well-defined reactivity, combined with the favorable properties
of the pyridine core, provides chemists with a reliable and versatile starting point for the
synthesis of novel and complex molecular entities. A thorough understanding of its
nomenclature, properties, synthesis, and handling, as outlined in this guide, is essential for any
researcher aiming to incorporate this powerful intermediate into their drug development
pipeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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